Methanamine, N-[4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-, N-oxide
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Overview
Description
Methanamine, N-[4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-, N-oxide is a complex organic compound with the molecular formula C17H15Cl2N
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Methanamine, N-[4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-, N-oxide typically involves the reaction of 3,4-dichlorophenyl with 3,4-dihydro-1(2H)-naphthalenylidene under controlled conditions. The reaction is catalyzed by specific catalysts such as palladium or platinum, and the process may involve hydrogenation in the presence of amine or amide salts .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving advanced techniques and equipment to ensure the consistency and quality of the final product .
Chemical Reactions Analysis
Types of Reactions
Methanamine, N-[4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-, N-oxide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: It can undergo substitution reactions where specific groups are replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions vary depending on the desired reaction and product .
Major Products Formed
The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield different oxidized derivatives, while reduction can produce reduced forms of the compound .
Scientific Research Applications
Methanamine, N-[4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-, N-oxide has diverse applications in scientific research:
Chemistry: Used as a reagent in various chemical reactions and synthesis processes.
Biology: Studied for its potential biological activities and interactions with biological molecules.
Medicine: Investigated for its potential therapeutic properties and applications in drug development.
Industry: Utilized in the production of specific industrial chemicals and materials.
Mechanism of Action
The mechanism of action of Methanamine, N-[4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-, N-oxide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular receptors or enzymes, leading to various biochemical and physiological responses .
Comparison with Similar Compounds
Similar Compounds
N-(4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene)methanamine: A closely related compound with similar structural properties.
N-(phenylmethylene)-methanamine, N-oxide: Another related compound with distinct chemical characteristics.
Uniqueness
Methanamine, N-[4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-, N-oxide stands out due to its unique combination of structural features and reactivity. Its specific interactions and applications make it a valuable compound in various scientific domains .
Properties
Molecular Formula |
C17H15Cl2NO |
---|---|
Molecular Weight |
320.2 g/mol |
IUPAC Name |
4-(3,4-dichlorophenyl)-N-methyl-3,4-dihydro-2H-naphthalen-1-imine oxide |
InChI |
InChI=1S/C17H15Cl2NO/c1-20(21)17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12H,7,9H2,1H3/b20-17+ |
InChI Key |
CZYYNFHEAXHXGV-LVZFUZTISA-N |
Isomeric SMILES |
C/[N+](=C\1/CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl)/[O-] |
Canonical SMILES |
C[N+](=C1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl)[O-] |
Origin of Product |
United States |
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